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Compound of Interest

2-(4-Cyanophenyl)-4'-
Compound Name:

iodoacetophenone
CAS No.: 898784-43-5
Cat. No.: B1613071

Get Quote

Molecular Dossier & Structural Logic

Compound: 2-(4-Cyanophenyl)-4'-iodoacetophenone CAS Registry Number: 898784-43-5
(Isomer specific) Synonyms: 4-[2-(4-lodophenyl)-2-oxoethyl]benzonitrile; 4'-lodo-alpha-(4-
cyanophenyl)acetophenone.[1]

This molecule is not merely a reagent; it is a bifunctional scaffold designed for high-value
divergent synthesis.[1] Its architecture features two distinct reactive handles:[1]

e The 4'-lodoaryl Moiety: A prime candidate for palladium-catalyzed cross-coupling (Suzuki-
Miyaura, Sonogashira), allowing rapid expansion of the aromatic core.[1]

e The

-Aryl Ketone/Nitrile Backbone: The methylene bridge (

-carbon) is highly acidic due to the flanking carbonyl and aryl groups, making it susceptible to
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alkylation or condensation reactions.[1] The nitrile group serves as a masked carboxylic acid,
amine, or heterocycle precursor.[1]

hysicochemical Profile ( | Data)

Property Value | Description Source Reliability
Physical State Solid (Crystalline powder) High (Vendor Consensus)
White to Off-white / Pale ]
Color High
Yellow
Molecular Weight 347.15 g/mol Exact Mass

_ _ 135-140 °C (Predicted range _
Melting Point o Med (Analog Extrapolation)
based on structural rigidity)

- DMSO, DMF, Chloroform; )
Solubility ) High
Insoluble in Water

o Light Sensitive (C-I bond )
Reactivity ability) High
ability

Comprehensive Hazard Assessment (SAR-Based)

Standard Safety Data Sheets (SDS) often list generic H-codes.[1] This section details the
mechanistic toxicology relevant to research handling.

Functional Group Toxicology

o Aryl lodide Hazard (Sensitization): Like many organoiodides, this compound poses a risk of
contact dermatitis.[1] The C-I bond is weaker than C-Br or C-CI; metabolic cleavage or
photolytic degradation can release free iodine species, which are potent oxidizers and
irritants.[1]

 Nitrile Moiety (Metabolic Risks): While the cyano group is covalently bonded, combustion or
strong oxidative metabolism can theoretically release hydrogen cyanide (HCN).[1] While
acute cyanide poisoning from ingestion of the solid is less likely than with simple salts, it
must be treated as a Category 3 Oral Toxin.[1]
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» Alpha-Haloketone Precursor: If this molecule is halogenated at the alpha position during
synthesis, it becomes a potent lachrymator (tear gas agent).[1]

GHS Classification & Precautionary Logic

Hazard Code Description Mechanistic Justification

Nitrile metabolic burden;

H302 Harmful if swallowed o o
general xenobiotic toxicity.[1]
o Electrophilic nature of the
H315 Causes skin irritation . L
ketone; iodine sensitization.[1]
Particulate abrasion; chemical
H319 Causes serious eye irritation irritation of mucous
membranes.[1]
] o Dust inhalation triggers
H335 May cause respiratory irritation

mucosal inflammation.[1]

Reactivity & Synthesis Workflow

This compound is a "linchpin” intermediate.[1] The following diagram illustrates its divergent
utility in drug discovery, specifically for synthesizing kinase inhibitors or liquid crystal
mesogens.

Visualization: Divergent Synthetic Pathways

Pd-Catalyzed Coupling Biaryl/Alkyne
(Suzuki/Sonogashira) Derivatives
2-(4-Cyanophenyl)- Active Methylene Knoevenagel/Aldol > Heterocycles
4'-jodoacetophenone - Condensation (Indoles/Quinolines)

Cyano Group

Nitrile Hydrolysis
(Acid/Base)

Carboxylic Acids
or Amides

Click to download full resolution via product page
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Figure 1: Divergent synthetic utility.[1] The C-I bond allows arylation, while the active methylene

and nitrile groups facilitate heterocycle formation.[1]

Protocol: Palladium-Catalyzed Cross-Coupling (Suzuki)

Standardized procedure for coupling aryl boronic acids to the 4'-iodo position.[1]

Preparation: In a glovebox or Schlenk line, charge a reaction vial with 2-(4-Cyanophenyl)-4'-
iodoacetophenone (1.0 equiv), Aryl boronic acid (1.2 equiv), and

(3-5 mol%).

Solvent System: Add degassed 1,4-Dioxane/Water (4:1 ratio).[1] The water is critical for the
inorganic base solubility.[1]

Base Addition: Add

or
(2.0 equiv).

Reaction: Seal and heat to 80—90°C for 4-12 hours. Monitor by LC-MS (Target mass = MW
+ Aryl - 1).[1]

Workup: The iodine atom is a heavy leaving group.[1] Wash the organic layer with sodium
thiosulfate solution if the reaction turns dark purple (indicating free iodine release), though
this is rare in successful couplings.[1]

Storage, Stability & Degradation

Critical Control Point: The C-I bond is photolabile.[1]

Storage: Amber glass vials under inert atmosphere (Argon/Nitrogen).

Temperature: 2—-8°C (Refrigerate). Room temperature storage is acceptable for short
durations (<1 week), but long-term storage leads to "yellowing" (liberation of

)-[1]

Incompatibilities: Strong oxidizers (peroxides), strong bases (will deprotonate the
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-carbon, leading to self-condensation/polymerization).[1]

Emergency Response & Waste Management

In the event of a spill or exposure, the presence of the nitrile group dictates a specific response

protocol distinct from standard organic spills.[1]

Visualization: Emergency Decision Tree

Incident Detected

Identify Type
stallle =13l Fire/Combustion Human Exposure
(Powder)
Do NOT use water. Use CO2/Dry Chem. Skin: Wash w/ soap.
Sweep into HazWaste. Risk of HCN/HI fumes. Ingestion: Medical Aid
Avoid dust generation. Reqg. SCBA. (Treat as Cyanide precursor).

Click to download full resolution via product page

Figure 2: Emergency response logic.[1] Note the specific warning against water for spills to
prevent environmental leaching, and the requirement for SCBA during fire due to toxic thermal

decomposition products.[1]

Waste Disposal[1][3][4][5]
o Stream: Halogenated Organic Waste.[1]
o Special Note: Do not mix with strong acids in the waste stream.[1] Acidification of nitrile-

containing waste can theoretically generate HCN gas if water is present.[1] Label waste

container: "Contains Organic lodide & Nitrile."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1613071?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

